cis-Dichlorobis(2,2'-bipyridine)ruthenium(II) dihydrate
Overview
Description
“Cis-Dichlorobis(2,2’-bipyridine)ruthenium(II)” is a coordination complex with the formula RuCl2(bipy)2, where bipy is 2,2’-bipyridine . It is a dark green diamagnetic solid that is a precursor to many other complexes of ruthenium, mainly by substitution of the two chloride ligands . The compound has been crystallized as diverse hydrates .
Synthesis Analysis
The complex is prepared by heating a DMF solution of ruthenium trichloride and bipyridine . With octahedral coordination geometry, the complex exists exclusively as the chiral cis isomer .Molecular Structure Analysis
The molecular formula of the compound is C20H16Cl2N4Ru . The compound has an octahedral coordination geometry and exists exclusively as the chiral cis isomer .Chemical Reactions Analysis
This compound can be used in synthesizing a variety of ruthenium complexes . For example, it can be used to synthesize a ruthenium(II) complex that can modify the surface of gold nanoparticles for the cysteine detection by selective luminescence .Physical And Chemical Properties Analysis
The compound is a dark green solid . It has a molecular weight of 484.34 g/mol (anhydrous basis) . The compound is a powder form and has a melting point of 475.2-493.3°C .Scientific Research Applications
Catalyst in Chemical Reactions
cis-Dichlorobis(2,2’-bipyridine)ruthenium(II) dihydrate is often used as a catalyst in various chemical reactions . It’s particularly useful due to its ability to facilitate reactions under mild conditions, making it a versatile tool in synthetic chemistry .
Synthesis of Ruthenium Complexes
This compound can be used in synthesizing a variety of ruthenium complexes . These complexes have a wide range of applications, from catalysis to materials science .
Surface Modification of Gold Nanoparticles
One specific application of these ruthenium complexes is in the modification of the surface of gold nanoparticles . This allows for the detection of certain substances, such as cysteine, by selective luminescence .
Design of Photochromic Molecular Switches
Ruthenium complexes synthesized from cis-Dichlorobis(2,2’-bipyridine)ruthenium(II) dihydrate can be used to design photochromic molecular switches . These switches can change their optical properties in response to light, making them useful in the development of advanced materials and devices .
Development of Self-Assembling Supramolecular Systems
These ruthenium complexes can also be used in the development of self-assembling supramolecular systems . These systems have potential applications in areas like nanotechnology and materials science .
Preparation of Nanocomposite Junctions with Gold Nanoparticles
cis-Dichlorobis(2,2’-bipyridine)ruthenium(II) dihydrate is also involved in the preparation of an intermediate for the development of nanocomposite junctions with gold nanoparticles . This has potential applications in the field of nanoelectronics .
Mechanism of Action
Target of Action
The primary target of cis-Dichlorobis(2,2’-bipyridine)ruthenium(II) dihydrate is the surface of gold nanoparticles . The compound is used to modify these nanoparticles, particularly for the detection of cysteine .
Mode of Action
The compound interacts with its target by synthesizing a variety of ruthenium complexes . These complexes then bind to the surface of the gold nanoparticles, enabling the selective detection of cysteine .
Biochemical Pathways
It’s known that the compound plays a crucial role in the synthesis of ruthenium complexes . These complexes can then interact with various biochemical pathways, potentially influencing downstream effects such as the detection of cysteine .
Result of Action
The primary result of the action of cis-Dichlorobis(2,2’-bipyridine)ruthenium(II) dihydrate is the modification of the surface of gold nanoparticles . This modification allows for the selective detection of cysteine, a crucial amino acid .
Action Environment
The efficacy and stability of cis-Dichlorobis(2,2’-bipyridine)ruthenium(II) dihydrate can be influenced by various environmental factors. It’s worth noting that the compound is a dark green solid and has a melting point between 475.2-493.3°C , suggesting that it may be stable under a wide range of conditions.
Safety and Hazards
Future Directions
properties
IUPAC Name |
dichlororuthenium;2-pyridin-2-ylpyridine;dihydrate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/2C10H8N2.2ClH.2H2O.Ru/c2*1-3-7-11-9(5-1)10-6-2-4-8-12-10;;;;;/h2*1-8H;2*1H;2*1H2;/q;;;;;;+2/p-2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NHKTUSUPCAKVHT-UHFFFAOYSA-L |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=NC(=C1)C2=CC=CC=N2.C1=CC=NC(=C1)C2=CC=CC=N2.O.O.Cl[Ru]Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H20Cl2N4O2Ru |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
520.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
cis-Dichlorobis(2,2'-bipyridine)ruthenium(II) dihydrate | |
CAS RN |
152227-36-6, 15746-57-3 |
Source
|
| Record name | cis-Bis(2,2'-bipyridyl)dichlororuthenium(II) | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | cis-Dichlorobis(2,2'-bipyridine)ruthenium(II) dihydrate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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